molecular formula C17H22FNO4 B8355744 1-(tert-Butoxycarbonyl)-3beta-fluoro-L-proline benzyl ester CAS No. 330945-21-6

1-(tert-Butoxycarbonyl)-3beta-fluoro-L-proline benzyl ester

Cat. No. B8355744
CAS RN: 330945-21-6
M. Wt: 323.4 g/mol
InChI Key: QXIXTXHOXKJBGO-KBPBESRZSA-N
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Description

1-(tert-Butoxycarbonyl)-3beta-fluoro-L-proline benzyl ester is a useful research compound. Its molecular formula is C17H22FNO4 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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properties

CAS RN

330945-21-6

Product Name

1-(tert-Butoxycarbonyl)-3beta-fluoro-L-proline benzyl ester

Molecular Formula

C17H22FNO4

Molecular Weight

323.4 g/mol

IUPAC Name

2-O-benzyl 1-O-tert-butyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate

InChI

InChI=1S/C17H22FNO4/c1-17(2,3)23-16(21)19-10-9-13(18)14(19)15(20)22-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3/t13-,14-/m0/s1

InChI Key

QXIXTXHOXKJBGO-KBPBESRZSA-N

Isomeric SMILES

CC(C)(C)OC(=O)N1CC[C@@H]([C@H]1C(=O)OCC2=CC=CC=C2)F

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(C1C(=O)OCC2=CC=CC=C2)F

Origin of Product

United States

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